5-[Benzyl(methyl)amino]thianthren-5-ium perchlorate
Catalog No.
S15156156
CAS No.
61558-72-3
M.F
C20H18ClNO4S2
M. Wt
435.9 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
61558-72-3
Product Name
5-[Benzyl(methyl)amino]thianthren-5-ium perchlorate
IUPAC Name
N-benzyl-N-methylthianthren-5-ium-5-amine;perchlorate
Molecular Formula
C20H18ClNO4S2
Molecular Weight
435.9 g/mol
InChI
InChI=1S/C20H18NS2.ClHO4/c1-21(15-16-9-3-2-4-10-16)23-19-13-7-5-11-17(19)22-18-12-6-8-14-20(18)23;2-1(3,4)5/h2-14H,15H2,1H3;(H,2,3,4,5)/q+1;/p-1
InChI Key
LKKDPBGDRFFIFZ-UHFFFAOYSA-M
Canonical SMILES
CN(CC1=CC=CC=C1)[S+]2C3=CC=CC=C3SC4=CC=CC=C42.[O-]Cl(=O)(=O)=O
Hydrogen Bond Acceptor Count
6
Exact Mass
435.0365781 g/mol
Monoisotopic Mass
435.0365781 g/mol
Heavy Atom Count
28
Dates
Modify: 2024-08-11
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